Tert-butyl 6-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-1,4-oxazepane-4-carboxylate

• IUPAC Name: tert-butyl 6-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-1,4-oxazepane-4-carboxylate
• InChI: InChI=1S/C16H29N3O4/c1-16(2,3)23-15(21)19-9-10-22-12-13(11-19)17-14(20)7-6-8-18(4)5/h6-7,13H,8-12H2,1-5H3,(H,17,20)/b7-6+
• InChI Key: GEVGHXCRYUAFTE-VOTSOKGWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOCC(C1)NC(=O)C=CCN(C)C
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCOCC(C1)NC(=O)/C=C/CN(C)C
• Molecular Formula: C16H29N3O4
• Molecular Weight: 327.42 g/mol

Description

“Tert-butyl 6-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-1,4-oxazepane-4-carboxylate” is a complex organic compound. It contains a tert-butyl group, an oxazepane ring (a seven-membered ring containing one oxygen atom), and a carboxylate ester group. The presence of the dimethylamino group suggests that this compound could exhibit basic properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The oxazepane ring, being a seven-membered ring, may adopt a chair, boat, or twist-boat conformation. The presence of the dimethylamino group could also influence the compound’s overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The ester group could undergo hydrolysis, transesterification, or other reactions typical of esters. The dimethylamino group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylate and dimethylamino groups could make it more soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s designed to be a drug, for example, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. If it’s intended to be a drug, for example, it would be important to study its pharmacological properties and potential side effects.